Cas no 27508-85-6 (5,7-Dimethoxy Indole)

5,7-Dimethoxy Indole structure

5,7-Dimethoxy Indole structure

Product Name:5,7-Dimethoxy Indole

CAS No:27508-85-6

Molecular Formula:C₁₀H₁₁NO₂

Molecular Weight:177.19984

CID:251250

PubChem ID:13157096

5,7-Dimethoxy Indole Properties

Names and Identifiers

- 1H-Indole,5,7-dimethoxy-
- 5,7-DIMETHOXY INDOLE
- 5,7-dimethoxy-1H-Indole
- 5, 7-dimethoxy-1H-indole
- Z1198147559
- AKOS006281037
- 5,7-DIMETHOXYINDOLE
- 27508-85-6
- FT-0692660
- EN300-132500
- CS-0233313
- AT37430
- 1H-Indole, 5,7-dimethoxy-
- DTXSID70523039
- SCHEMBL1748919
- +Expand
- InChIKey： ACIZYTYDGVHTIZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H11NO2/c1-12-8-5-7-3-4-11-10(7)9(6-8)13-2/h3-6,11H,1-2H3
- SMILES： COC1=CC(=C2C(=C1)C=CN2)OC

Computed Properties

Exact Mass: 177.07903
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 177.078979
Heavy Atom Count: 13
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 34.2

Experimental Properties

PSA: 34.25
Refractive Index: 1.609
Boiling Point: 343.8°Cat760mmHg
Flash Point: 125.7°C
Density: 1.182

5,7-Dimethoxy Indole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P002UFE-50mg	1H-Indole, 5,7-dimethoxy-	27508-85-6	95%	50mg	$255.00	2024-05-07
A2B Chem LLC	AB31946-50mg	5,6-Dimethoxyindole	27508-85-6	95%	50mg	$206.00	2024-04-20
Chemenu	CM234021-1g	5,7-Dimethoxy-1H-indole	27508-85-6	95%+	1g	$392	2024-07-28
Enamine	EN300-132500-0.05g	5,7-dimethoxy-1H-indole	27508-85-6	95%	0.05g	$162.0	2023-07-07
eNovation Chemicals LLC	Y0997739-5g	5,7-Dimethoxyindole	27508-85-6	95%	5g	$1850	2022-06-10
TRC	D461063-25mg	5,7-Dimethoxy Indole	27508-85-6		25mg	$ 50.00	2022-06-05

5,7-Dimethoxy Indole Related Literature

1. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†

Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
2. Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials

Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
3. Inorganic

Analyst, 1941,66, 258-260
4. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
5. Synthesis and evaluation of new potential HIV-1 non-nucleoside reverse transcriptase inhibitors. New analogues of MKC-442 containing Michael acceptors in the C-6 position

Lene Petersen,Carsten H. Jessen,Erik B. Pedersen,Claus Nielsen Org. Biomol. Chem., 2003,1, 3541-3545
6. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
7. Immobilisation and application of lipases in organic media

Patrick Adlercreutz Chem. Soc. Rev., 2013,42, 6406-6436
8. Contents list

Phys. Chem. Chem. Phys., 2021,23, 15391-15401
9. Oxidation of olefins using molecular oxygen catalyzed by a part per million level of recyclable copper catalyst under mild conditions†

Guoqiang Yang,Huiyuan Du,Jia Liu,Zheng Zhou,Xingbang Hu,Zhibing Zhang Green Chem., 2017,19, 675-681
10. S 77. α-Decay systematics

J. Chem. Soc., 1949, S364-S365

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